3-{[2-(2,2-Dimethylpropanamido)acetyl]oxy}propanoic acid

• IUPAC Name: 3-[2-(2,2-dimethylpropanoylamino)acetyl]oxypropanoic acid
• InChI: InChI=1S/C10H17NO5/c1-10(2,3)9(15)11-6-8(14)16-5-4-7(12)13/h4-6H2,1-3H3,(H,11,15)(H,12,13)
• InChI Key: ZEGKMIBNIQVSKL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCC(=O)OCCC(=O)O
• Molecular Formula: C10H17NO5
• Molecular Weight: 231.25 g/mol

Description

“3-{[2-(2,2-Dimethylpropanamido)acetyl]oxy}propanoic acid”, also known as DMPPA, is a chemical compound with the molecular formula C10H17NO5 and a molecular weight of 231.25 g/mol. It has gained significant research interest due to its potential applications.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H17NO5/c1-10(2,3)9(15)11-6-8(14)16-5-4-7(12)13/h4-6H2,1-3H3,(H,11,15)(H,12,13). This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

Analgesic Modulation and TRPV1 Antagonism

A series of benzodiazepine derivatives, structurally related to the query compound, demonstrated potential as TRPV1 antagonists, offering insights into novel analgesic compounds with significant aqueous solubility and reduced sedative effects (Liu et al., 2018).

Metal Complex Synthesis

Research on 3-(acetylthioureido)propanoic acid and its metal complexes provides a foundation for understanding ligand-metal interactions, with implications for materials science and coordination chemistry (Kader & Sarhan, 2022).

Water-soluble Resins

A study focused on the synthesis of water-soluble thermo-sensitive resins incorporating tertiary amine oxide substituents for potential application in thermal laser imaging, illustrating the compound's utility in developing novel materials (An et al., 2015).

Stereoisomer Separation

A reverse phase HPLC method was developed for separating stereo isomers of a compound structurally similar to the query, emphasizing the importance of precise analytical techniques in pharmaceutical development (Davadra et al., 2011).

Crystal Structure Analysis

The crystal structure of 3-(2-Acetylanilino)propanoic acid was examined, providing insights into intramolecular hydrogen bonding and potential implications for drug design and molecular engineering (Sparrow et al., 2008).

Safety and Hazards

According to the safety information provided, this compound is classified under GHS05 and GHS07. The hazard statements include H315, H318, and H335, indicating that it can cause skin irritation, serious eye damage, and respiratory irritation. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P310, P312, P332+P313, P362, P403+P233, P405, and P501. These statements provide guidance on how to handle this compound safely.